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Compound of Interest

Compound Name: ent-Florfenicol-d3

Cat. No.: B15565005 Get Quote

An In-depth Technical Guide to the Certificate of Analysis Specifications for ent-Florfenicol-d3

Introduction
ent-Florfenicol-d3 is the deuterated enantiomer of Florfenicol, a broad-spectrum bacteriostatic

antibiotic used primarily in veterinary medicine.[1] The "ent-" prefix designates it as the

enantiomer of the biologically active D-threo isomer of Florfenicol, meaning it has the (1S,2R)

stereochemistry.[2] The "-d3" indicates that three hydrogen atoms, typically on the

methylsulfonyl group, have been replaced by deuterium atoms.[2] This isotopic labeling makes

ent-Florfenicol-d3 a valuable internal standard for mass spectrometry-based quantitative

analyses, such as pharmacokinetic studies, metabolism studies, and residue monitoring in food

products.[3]

This technical guide provides a comprehensive overview of the typical specifications found on

a Certificate of Analysis (CoA) for ent-Florfenicol-d3, detailing the analytical methodologies

used to determine these specifications for researchers, scientists, and drug development

professionals.

General Compound Specifications
The Certificate of Analysis for ent-Florfenicol-d3 begins with general information identifying

the compound and its basic properties.
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Parameter Specification Source(s)

Chemical Name

2,2-dichloro-N-[(1S,2R)-1-

(fluoromethyl)-2-hydroxy-2-[4-

(methyl-d3-

sulfonyl)phenyl]ethyl]acetamid

e

[2]

CAS Number 1217619-10-7 [2]

Molecular Formula C₁₂H₁₁D₃Cl₂FNO₄S [2]

Molecular Weight 361.23 g/mol [1][2]

Appearance White to off-white solid/powder [2]

Storage
Long-term: -20°C; Short-term:

2-8°C
[2][4]

Quality Control Specifications and Analytical
Methodologies
Key quality control tests are performed to ensure the identity, purity, and isotopic integrity of

ent-Florfenicol-d3.

Parameter Method
Typical
Specification

Source(s)

Identity
¹H NMR

Spectroscopy, LC-MS

Consistent with

structure
[2]

Chemical Purity LC-MS ≥ 98% [2][4]

Isotopic Purity Mass Spectrometry ≥ 98 atom % D [4]

Isotopic Enrichment Mass Spectrometry ≥ 95% (d3)

Experimental Protocols
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Detailed methodologies for the key analytical experiments cited in the Certificate of Analysis

are provided below.

Identity Confirmation by ¹H NMR Spectroscopy
Objective: To confirm the chemical structure of ent-Florfenicol-d3 by analyzing the proton

signals in its molecule.

Protocol:

Sample Preparation: A small amount of the ent-Florfenicol-d3 sample is dissolved in a

suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).[2]

Instrumentation: A high-resolution Nuclear Magnetic Resonance (NMR) spectrometer (e.g.,

400 MHz or higher) is used for analysis.[2]

Data Acquisition: A standard ¹H NMR spectrum is acquired.[2]

Data Analysis: The resulting spectrum's chemical shifts, splitting patterns, and integration

values are compared to the expected structure of ent-Florfenicol-d3. The absence or

significant reduction of a signal corresponding to the methylsulfonyl protons confirms the

deuterium substitution.[2]
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Diagram 1: Workflow for Identity Confirmation by ¹H NMR
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Caption: Workflow for Identity Confirmation by ¹H NMR.

Chemical Purity Determination by LC-MS
Objective: To determine the chemical purity of ent-Florfenicol-d3 by separating it from any

potential impurities.[2]

Protocol:
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Chromatographic Conditions:

Column: A C18 reversed-phase column is commonly used.[5]

Mobile Phase: A gradient of two solvents, such as water with formic acid (A) and

acetonitrile or methanol (B).[6]

Flow Rate: Typically 0.2-0.5 mL/min.[3]

Column Temperature: Maintained at a constant temperature (e.g., 40°C) for reproducibility.

[3]

Sample Preparation: The sample is dissolved in a suitable solvent, often the initial mobile

phase composition.

Mass Spectrometry Detection:

Ionization: Electrospray ionization (ESI) is common.

Data Acquisition: The mass spectrometer is operated in full scan mode to detect all ions

within a specified mass range.[2]

Data Analysis: The purity is calculated by dividing the peak area of the main compound by

the total area of all detected peaks in the chromatogram.[2]
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Diagram 2: Workflow for Chemical Purity Analysis by LC-MS
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Caption: Workflow for Chemical Purity Analysis by LC-MS.

Isotopic Purity and Enrichment Analysis by Mass
Spectrometry
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Objective: To determine the isotopic distribution and calculate the percentage of the d3-labeled

species.[2]

Protocol:

Instrumentation: A high-resolution mass spectrometer (HRMS) is preferred for accurate mass

measurements.[2]

Sample Introduction: The sample is introduced into the mass spectrometer, either via direct

infusion or after chromatographic separation.[2]

Data Acquisition: The mass spectrometer is operated to acquire a high-resolution mass

spectrum centered around the molecular ion of ent-Florfenicol-d3.

Data Analysis: The relative intensities of the isotopic peaks (M, M+1, M+2, M+3, etc.) are

measured. The isotopic enrichment is calculated based on the abundance of the d3 species

relative to other isotopic variants (d0, d1, d2). For example, a result might show d2=3.3%

and d3=96.7%.

Application Workflow: Quantification of Florfenicol
using ent-Florfenicol-d3
As an internal standard, ent-Florfenicol-d3 is crucial for accurately quantifying Florfenicol in

complex matrices like plasma or tissue by correcting for variations during sample processing

and analysis.[6]
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Diagram 3: Workflow for Analyte Quantification using an Internal Standard
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Caption: Workflow for Analyte Quantification using an Internal Standard.

Biological Context for Researchers
Understanding the mechanism and metabolism of the parent compound, Florfenicol, is

essential for professionals using its deuterated enantiomer in research.
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Florfenicol exerts its bacteriostatic effect by inhibiting bacterial protein synthesis. It binds to the

50S ribosomal subunit, which prevents the peptidyl transferase enzyme from forming peptide

bonds, thereby halting protein elongation.[1]

Diagram 4: Florfenicol Mechanism of Action
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Caption: Florfenicol Mechanism of Action.

Metabolic Pathway
In animals, Florfenicol is metabolized into several compounds, with Florfenicol amine being a

major metabolite.[7] Other intermediates can include florfenicol alcohol and florfenicol oxamic

acid.[7] The quantification of these metabolites is a key application area for isotopically labeled

standards.
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Diagram 5: Simplified Metabolic Pathway of Florfenicol
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Caption: Simplified Metabolic Pathway of Florfenicol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [ent-Florfenicol-d3 certificate of analysis specifications].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565005#ent-florfenicol-d3-certificate-of-analysis-
specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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